Cas no 2229586-38-1 (2-(4-bromo-2-hydroxyphenyl)butanedioic acid)

• Product Name: 2-(4-bromo-2-hydroxyphenyl)butanedioic acid
• CAS No: 2229586-38-1
• MF: C₁₀H₉BrO₅
• MW: 289.079462766647
• CID: 6187376
• PubChem ID: 165860692
• Update Time: 2025-06-15

2-(4-bromo-2-hydroxyphenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-hydroxyphenyl)butanedioic acid
• 2229586-38-1
• EN300-1907780

• Inchi： 1S/C10H9BrO5/c11-5-1-2-6(8(12)3-5)7(10(15)16)4-9(13)14/h1-3,7,12H,4H2,(H,13,14)(H,15,16)
• InChI Key： VQQMBYJCFLIVDB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 287.96334g/mol
• Monoisotopic Mass: 287.96334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 94.8Ų

Additional information on 2-(4-bromo-2-hydroxyphenyl)butanedioic acid

Comprehensive Overview of 2-(4-bromo-2-hydroxyphenyl)butanedioic acid (CAS No. 2229586-38-1)

2-(4-bromo-2-hydroxyphenyl)butanedioic acid (CAS No. 2229586-38-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique brominated phenolic and dicarboxylic acid structure, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, owing to its versatile reactivity and functional groups.

The growing demand for brominated aromatic compounds like 2-(4-bromo-2-hydroxyphenyl)butanedioic acid is driven by their utility in designing enzyme inhibitors and anti-inflammatory agents. Recent studies highlight its relevance in targeting metabolic pathways, aligning with the current focus on precision medicine and personalized therapeutics. Additionally, its structural features make it a candidate for green chemistry applications, addressing the increasing emphasis on sustainable synthetic methods.

From a technical perspective, CAS No. 2229586-38-1 exhibits notable solubility in polar solvents, facilitating its use in aqueous-phase reactions. Its hydroxyl group and carboxylic acid moieties enable diverse derivatization strategies, making it valuable for structure-activity relationship (SAR) studies. These properties are critical for researchers exploring drug-likeness and molecular docking simulations, topics frequently searched in academic and industrial databases.

The compound’s relevance extends to bioconjugation techniques, where its reactive sites are leveraged for labeling biomolecules. This aligns with trends in diagnostic imaging and targeted drug delivery, areas experiencing rapid growth due to advancements in nanotechnology. Furthermore, its potential role in metal-chelating applications has sparked interest in catalysis and environmental remediation, addressing contemporary concerns about heavy metal pollution.

Quality control and analytical characterization of 2-(4-bromo-2-hydroxyphenyl)butanedioic acid often involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent pharmaceutical standards, a topic frequently queried by quality assurance professionals. The compound’s stability under varying pH conditions also makes it suitable for formulation studies, another hot topic in preclinical research.

In summary, CAS No. 2229586-38-1 represents a multifaceted compound with broad implications across life sciences and chemical innovation. Its integration into cutting-edge research underscores its importance in addressing modern challenges, from therapeutic development to environmental sustainability. As scientific inquiries evolve, this compound is poised to remain a key player in interdisciplinary applications.